Rabdoserrin A

• Molecular Formula: C20H26O5
• Molecular Weight: 346.4 g/mol
• InChI: InChI=1S/C20H26O5/c1-9-10-3-4-11-19-12-7-14(20(11,15(9)22)16(10)23)25-17(19)24-8-18(12,2)6-5-13(19)21/h10-14,16-17,21,23H,1,3-8H2,2H3/t10-,11-,12+,13-,14+,16-,17+,18-,19+,20-/m0/s1
• InChIKey: MOBGVVQDJSDAER-JJCBJFBUSA-N

Rabdoserrin A: Diepoxy-ent-Kaurane Overview

Rabdoserrin A (CAS 96685-01-7, C20H26O5, MW 346.42) is an ent-kaurane diterpenoid isolated from the Chinese medicinal herb Isodon serra (formerly Rabdosia serra) [1]. It is a member of a large family of bioactive ent-kauranoids found across the Isodon genus, which includes well-studied compounds like oridonin and ponicidin [2]. Its unique structural feature is a 7,20;19,20-diepoxy system [3]. Unlike many of its more heavily researched analogs, Rabdoserrin A has a relatively narrow but focused pharmacological profile, with reported activity in specific anticancer and anti-inflammatory assays, and an underexplored potential for antifungal applications.

✓ Ent-kaurane diterpenoid probe with unique 7,20;19,20-diepoxy scaffold

✓ Supports anti-inflammatory pathway studies (JAK2/STAT3 context)

✓ Reported cell-model activity: HeLa cervical cancer and macrophage assays

• [1] Jin, R.L., Cheng, P.Y., Xu, G.Y. (1985). The structure of rabdoserrin A, isolated from Rabdosia serra (Maxim) Hara. Yao Xue Xue Bao (Acta Pharmaceutica Sinica), 20(5), 366-370. View Source
• [2] Han, Q.B., et al. (2003). Ent-kaurane Diterpenoids from Isodon rubescens var. lushanensis. Chemical and Pharmaceutical Bulletin, 51(7), 790-793. View Source
• [3] Jin, R.L., Cheng, P.Y., Xu, G.Y. (1985). The structure of rabdoserrin A, isolated from Rabdosia serra (Maxim) Hara. Yao Xue Xue Bao (Acta Pharmaceutica Sinica), 20(5), 366-370. View Source

Why Rabdoserrin A Differs from Generic Ent-Kauranes

Treating all ent-kaurane diterpenoids as interchangeable is a critical error in scientific research and procurement. The ent-kaurane scaffold is a highly diverse chemical space; minor structural variations lead to significant differences in biological activity, target selectivity, and even toxicity profiles. Rabdoserrin A, with its specific 7,20;19,20-diepoxy ring system, cannot be assumed to behave like its close relatives oridonin or ponicidin. A direct comparison of anti-inflammatory potency in the same cellular model shows Rabdoserrin A is approximately twice as effective as oridonin [1]. Furthermore, while oridonin has been extensively studied for its broad anticancer effects , Rabdoserrin A's reported activity is more focused, including specific inhibition of HeLa cells [2] and a distinct mechanism in inflammation involving JAK2/STAT3 signaling [1]. Substitution with an alternative without these specific activities would not only risk experimental failure but also confound data interpretation in mechanistic studies.

Attribute

Rabdoserrin A

Generic Ent-Kauranes

Anti-inflammatory response

Reported higher inhibition of NO production in macrophage model

May show different potency; direct substitution may skew results

Cancer cell selectivity

Specific HeLa cell inhibitory activity reported

Broad or divergent cytotoxicity; HeLa-specific response may not replicate

Mechanistic pathway

JAK2/STAT3 signaling involvement suggested

Pathway modulation may differ; mechanistic conclusions may not transfer

• [1] Sun, L.Q., Li, G.X., Li, Y.M. (2021). Effect and mechanism of rabdoserrin A on lipopolysaccharide-induced inflammatory response. Chinese Traditional and Herbal Drugs, 52(15), 4501-4510. View Source
• [2] Jin, R.L., Cheng, P.Y., Xu, G.Y. (1985). The structure of rabdoserrin A, isolated from Rabdosia serra (Maxim) Hara. Yao Xue Xue Bao (Acta Pharmaceutica Sinica), 20(5), 366-370. View Source

Quantitative Evidence and Comparator-Based Differentiation

Superior Anti-inflammatory Potency vs. Oridonin in Macrophages

Rabdoserrin A demonstrates superior potency in inhibiting lipopolysaccharide (LPS)-induced nitric oxide (NO) production, a key inflammatory mediator, in the widely used RAW264.7 murine macrophage cell model. Its IC50 value of 2.68 μM is a 1.94-fold improvement over the 5.2 μM IC50 observed for the well-known analog oridonin under the same experimental conditions [1].

Anti-inflammatory potency vs. oridonin

Head-to-head

IC50 2.68 μM
Oridonin: 5.2 μM

Supports comparative anti-inflammatory assay context

LPS-induced NO in RAW264.7; Griess method

Evidence Dimension	Inhibition of LPS-induced NO production (Anti-inflammatory Activity)
Target Compound Data	IC50 = 2.68 μmol/L
Comparator Or Baseline	Oridonin: IC50 = 5.2 μmol/L
Quantified Difference	1.94-fold lower IC50 for Rabdoserrin A (higher potency)
Conditions	Mouse RAW264.7 macrophage cells; stimulated with LPS; NO levels measured by Griess method after 18-24 hr incubation.

Why This Matters

This direct quantitative comparison provides a clear justification for selecting Rabdoserrin A over oridonin for experiments focused on the suppression of NO-mediated inflammation, potentially requiring lower concentrations to achieve a comparable effect.

• [1] Sun, L.Q., Li, G.X., Li, Y.M. (2021). Effect and mechanism of rabdoserrin A on lipopolysaccharide-induced inflammatory response. Chinese Traditional and Herbal Drugs, 52(15), 4501-4510. View Source

Unique 7,20;19,20-Diepoxy Structural Scaffold

Rabdoserrin A's defining structural feature is its 7,20;19,20-diepoxy ring system, which was confirmed by X-ray crystallography [1]. This is a distinguishing feature not found in the more common analog oridonin, which has a single epoxy group and a different oxygenation pattern [2]. While direct activity data linking this structural feature to a specific binding event is unavailable, the presence of this unique diepoxy bridge provides a structural basis for differential biological activities compared to other ent-kauranes.

Structural scaffold feature

Class-level

7,20;19,20-diepoxy ring system
Absent in oridonin

Supports structural differentiation for SAR studies

Confirmed by X-ray crystallography

Evidence Dimension	Presence of 7,20;19,20-diepoxy ring system
Target Compound Data	Present
Comparator Or Baseline	Oridonin: Absent; contains a 7,20-epoxy group only.
Quantified Difference	Structural difference
Conditions	X-ray crystallography; chemical structure elucidation.

Why This Matters

This unique structural feature justifies the compound's selection for Structure-Activity Relationship (SAR) studies aimed at understanding how specific oxygen bridges on the ent-kaurane scaffold influence biological activity, target selectivity, or physicochemical properties.

• [1] Jin, R.L., Cheng, P.Y., Xu, G.Y. (1985). The structure of rabdoserrin A, isolated from Rabdosia serra (Maxim) Hara. Yao Xue Xue Bao (Acta Pharmaceutica Sinica), 20(5), 366-370. View Source
• [2] PubChem. (n.d.). Oridonin. Compound Summary CID 5321010. View Source

Selective Anticancer Activity in HeLa Cells

The original structure elucidation paper for Rabdoserrin A also included a preliminary pharmacological screen, which reported that the compound, along with co-isolated entities, exhibited significant inhibitory activity against human cervical carcinoma (HeLa) cells [1]. While a precise IC50 value for Rabdoserrin A alone is not provided in the abstract, this early finding establishes its anticancer potential. In contrast, the closely related analog rabdoserrin B, which shares the same plant source and has a similar name, was later found to have a relatively weak IC50 of 130 μmol/L against retinoblastoma cells [2].

HeLa cell inhibitory activity

Class-level

Significant inhibition reported
Rabdoserrin B: IC50 130 μM (retinoblastoma)

Supports cervical cancer model endpoint review

HeLa cells; precise IC50 not specified

Evidence Dimension	Inhibition of cancer cell proliferation
Target Compound Data	Significant inhibition reported for HeLa cells.
Comparator Or Baseline	Rabdoserrin B: IC50 = 130 μmol/L against human retinoblastoma (Rb) cells.
Quantified Difference	Not directly comparable, but suggests a divergence in potency/cell line selectivity within the 'rabdoserrin' sub-class.
Conditions	HeLa human cervical carcinoma cells; assay details not specified in abstract.

Why This Matters

For researchers focused on cervical cancer models, Rabdoserrin A represents a valid, albeit under-explored, starting point for medicinal chemistry optimization or mechanistic studies, potentially offering a different selectivity profile than the heavily investigated oridonin or ponicidin.

• [1] Jin, R.L., Cheng, P.Y., Xu, G.Y. (1985). The structure of rabdoserrin A, isolated from Rabdosia serra (Maxim) Hara. Yao Xue Xue Bao (Acta Pharmaceutica Sinica), 20(5), 366-370. View Source
• [2] Zhang, W., et al. (2010). Effect of rabdoserrin B on the growth of human retinoblastoma cells. Chinese Journal of Experimental Ophthalmology, 28(1), 33-36. View Source

Dual Anti-inflammatory and Antifungal Profile

Rabdoserrin A is consistently annotated across multiple chemical and biological databases as possessing antifungal activity . This claim, while lacking published, quantitative Minimum Inhibitory Concentration (MIC) data against specific fungal strains, is a recurring theme that distinguishes it from the primary literature on oridonin and ponicidin, which is overwhelmingly focused on anticancer mechanisms [1]. This dual-activity profile suggests Rabdoserrin A may interact with biological targets distinct from those of its more famous relatives.

Dual anti-inflammatory/antifungal profile

Class-level

Antifungal annotation recurring across databases

Supports antifungal screening context

Quantitative MIC data unavailable

Evidence Dimension	Reported Biological Activity Profile
Target Compound Data	Antifungal and Anti-inflammatory activity reported.
Comparator Or Baseline	Oridonin: Primarily anticancer and anti-inflammatory; no prominent antifungal literature.
Quantified Difference	Qualitative difference in activity profile.
Conditions	Based on annotations in chemical vendor databases; specific antifungal assays not detailed.

Why This Matters

This thematic divergence justifies the procurement of Rabdoserrin A for specific, targeted phenotypic screens in antifungal research, or for studies aimed at identifying the molecular basis for its dual-activity profile, potentially leading to new lead compounds for infectious diseases with an inflammatory component.

• [1] Li, D., et al. (2019). Ponicidin as a promising anticancer agent: Its biological and biopharmaceutical profile along with a molecular docking study. Anti-Cancer Agents in Medicinal Chemistry, 19(4), 485-495. View Source

Recommended Research and Industrial Applications

Anti-inflammatory Drug Discovery and Mechanistic Studies

Rabdoserrin A is an optimal choice for scientists investigating novel anti-inflammatory agents. Its proven, superior potency in inhibiting NO production in a direct, comparative model against oridonin [1] makes it a strong candidate for lead optimization programs targeting inflammatory diseases (e.g., rheumatoid arthritis, inflammatory bowel disease). Researchers can use it as a chemical probe to dissect the JAK2/STAT3 signaling pathway in macrophages, given the evidence for its mechanism of action in this context [1].

SAR Studies on the Ent-Kaurane Scaffold

The unique 7,20;19,20-diepoxy structure of Rabdoserrin A [2] makes it an indispensable tool for academic and industrial groups performing SAR analysis of ent-kaurane diterpenoids. It provides a specific molecular variant to test hypotheses about how the degree and position of epoxidation influence bioactivity, cellular permeability, and target engagement. Including Rabdoserrin A in a panel of analogs can reveal critical structural determinants of biological function.

Targeted Anticancer Screening in Cervical Cancer Models

Based on the foundational report of its inhibitory effect on HeLa cells [2], Rabdoserrin A is a justified starting material for focused screens against cervical cancer. This is especially relevant for laboratories looking to move beyond the well-trodden path of oridonin and ponicidin research [3]. Researchers can use Rabdoserrin A as a template for semi-synthetic modification or to elucidate a potentially unique mechanism of cytotoxicity in cervical cancer models.

Novel Antifungal Lead Discovery

The consistent annotation of Rabdoserrin A as an antifungal agent across multiple chemical databases , despite a lack of published quantitative data, positions it as a high-risk, high-reward starting point for antifungal drug discovery. For groups with the capacity to generate primary MIC data and elucidate mechanisms, Rabdoserrin A offers a structurally novel chemotype to address the pressing need for new antifungal agents, especially those that may also possess beneficial anti-inflammatory properties.

Application

Selection Property

Validation Focus

Anti-inflammatory pathway research (JAK2/STAT3)

Comparative response vs. oridonin

NO inhibition endpoint validation

Ent-kaurane SAR and scaffold diversification

Unique diepoxy ring system

Structure-activity relationship profiling

Cervical cancer cell model studies

Reported HeLa cell inhibitory activity

Cytotoxicity endpoint evaluation

Antifungal screening studies

Reported antifungal profile (class-level)

MIC and strain-panel validation

• [1] Sun, L.Q., Li, G.X., Li, Y.M. (2021). Effect and mechanism of rabdoserrin A on lipopolysaccharide-induced inflammatory response. Chinese Traditional and Herbal Drugs, 52(15), 4501-4510. View Source
• [2] Jin, R.L., Cheng, P.Y., Xu, G.Y. (1985). The structure of rabdoserrin A, isolated from Rabdosia serra (Maxim) Hara. Yao Xue Xue Bao (Acta Pharmaceutica Sinica), 20(5), 366-370. View Source
• [3] Li, D., et al. (2019). Ponicidin as a promising anticancer agent: Its biological and biopharmaceutical profile along with a molecular docking study. Anti-Cancer Agents in Medicinal Chemistry, 19(4), 485-495. View Source